Cas no 681265-69-0 (N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-3-(trifluoromethyl)benzamide)

• Product Name: N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-3-(trifluoromethyl)benzamide
• CAS No: 681265-69-0
• MF: C₁₉H₁₄F₃N₃O₃S
• MW: 421.392973423004
• CID: 5904213
• PubChem ID: 4596840
• Update Time: 2025-07-15

N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(2,6-dihydro-5,5-dioxido-2-phenyl-4H-thieno[3,4-c]pyrazol-3-yl)-3-(trifluoromethyl)-
• N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-3-(trifluoromethyl)benzamide
• N-(5,5-dioxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-3-(trifluoromethyl)benzamide
• F0541-0142
• 681265-69-0
• AKOS024581868
• N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}-3-(trifluoromethyl)benzamide
• CCG-311590
• N-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3-(trifluoromethyl)benzamide

• Inchi： 1S/C19H14F3N3O3S/c20-19(21,22)13-6-4-5-12(9-13)18(26)23-17-15-10-29(27,28)11-16(15)24-25(17)14-7-2-1-3-8-14/h1-9H,10-11H2,(H,23,26)
• InChI Key： VNXGVUBFEFVWHZ-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=CC=C2)N=C2CS(=O)(=O)CC2=1)(=O)C1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 421.07079698g/mol
• Monoisotopic Mass: 421.07079698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 89.4Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 544.9±50.0 °C(Predicted)
• pka: 11.59±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-3-(trifluoromethyl)benzamide

N-{5,5-dioxo-2-phenyl-2H,4H,6H-5λ⁶-thieno[3,4-c]pyrazol-3-yl}-3-(trifluoromethyl)benzamide (CAS No. 681265-69-0): A Comprehensive Overview

N-{5,5-dioxo-2-phenyl-2H,4H,6H-5λ⁶-thieno[3,4-c]pyrazol-3-yl}-3-(trifluoromethyl)benzamide (CAS No. 681265-69-0) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thienopyrazoles and features a unique structural arrangement that includes a thienopyrazole core and a trifluoromethyl-substituted benzamide moiety. The presence of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various pharmaceutical developments.

The thienopyrazole scaffold is known for its diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The introduction of the trifluoromethyl group further enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. Recent studies have highlighted the potential of this compound in modulating specific biological pathways and targets, particularly in the context of cancer therapy and inflammatory diseases.

In terms of its chemical structure, N-{5,5-dioxo-2-phenyl-2H,4H,6H-5λ⁶-thieno[3,4-c]pyrazol-3-yl}-3-(trifluoromethyl)benzamide is characterized by a central thienopyrazole ring system with a dioxo group at the 5-position and a phenyl substituent at the 2-position. The benzamide moiety is attached to the thienopyrazole core via an amide linkage at the 3-position. The trifluoromethyl group on the benzamide ring contributes to the overall hydrophobicity of the molecule, which can influence its cellular uptake and distribution.

The synthesis of this compound typically involves multi-step procedures that require precise control over reaction conditions to ensure high yields and purity. Key synthetic strategies include the formation of the thienopyrazole core through cyclization reactions and subsequent functionalization steps to introduce the desired substituents. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, facilitating its evaluation in various biological assays.

In preclinical studies, N-{5,5-dioxo-2-phenyl-2H,4H,6H-5λ⁶-thieno[3,4-c]pyrazol-3-yl}-3-(trifluoromethyl)benzamide has demonstrated promising antiproliferative activity against several cancer cell lines. Mechanistic investigations have revealed that this compound can induce apoptosis by targeting specific signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the activation of Akt/mTOR signaling cascades, which are frequently dysregulated in various types of cancer.

Beyond its anticancer properties, this compound has also shown potential in treating inflammatory conditions. In vitro studies have indicated that it can suppress the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 by modulating nuclear factor-kappa B (NF-kB) signaling. These findings suggest that N-{5,5-dioxo-2-phenyl-2H,4H,6H-5λ⁶-thieno[3,4-c]pyrazol-3-yl}-3-(trifluoromethyl)benzamide may have dual therapeutic benefits in managing both cancer and inflammatory diseases.

The pharmacokinetic profile of this compound is another critical aspect that has been extensively studied. Preclinical data suggest that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Specifically, it shows good oral bioavailability and a reasonable half-life in vivo, which are essential for developing it as an orally administered drug candidate. Additionally, toxicity studies have indicated that it is well-tolerated at therapeutic doses with minimal side effects.

To further advance its development as a therapeutic agent, ongoing clinical trials are evaluating the safety and efficacy of N-{5,5-dioxo-2-phenyl-2H,4H,6H-5λ⁶-thieno[3,4-c]pyrazol-3-yl}-3-(trifluoromethyl)benzamide in human subjects. Preliminary results from phase I trials have been encouraging, with no major adverse events reported at tested doses. These findings provide a strong foundation for proceeding to more advanced clinical stages.

In conclusion,N-{5,5-dioxo-2-phenyl-2H,4H,6H-5λ⁶-thieno[3,4-c]pyrazol-3-yl}-3-(trifluoromethyl)benzamide (CAS No. 681265-69-0) represents a promising lead compound with significant potential for therapeutic applications in cancer and inflammatory diseases. Its unique chemical structure and favorable biological properties make it an attractive candidate for further development in drug discovery programs. Continued research efforts are expected to elucidate its full therapeutic potential and pave the way for its eventual clinical use.